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Compound of Interest

Compound Name: Methylcymantrene

Cat. No.: B1676443

For Researchers, Scientists, and Drug Development Professionals

Methylcymantrene, also known as methylcyclopentadienyl manganese tricarbonyl (MMT), is
an organometallic compound with a growing profile in medicinal chemistry and materials
science. Its unique "piano-stool" structure and reactivity make it a valuable building block for
novel therapeutic agents and functional materials. However, as with any specialized chemical,
a thorough understanding of its health and safety profile is paramount for its responsible
handling and application in a research and development setting. This guide provides an in-
depth overview of the known health and safety considerations for methylcymantrene,
supported by available data and recommended protocols.

Physicochemical and Toxicological Data

A clear understanding of the fundamental properties of a compound is the first step in a robust
safety assessment. The following tables summarize the key physicochemical and toxicological
data for methylcymantrene.
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Physicochemical Properties

Tricarbonyl((1,2,3,4,5-n)-1-methyl-2,4-

IUPAC Name _
cyclopentadien-1-yl)manganese
Methylcyclopentadienyl manganese tricarbonyl,
Synonyms
MMT, MCMT
CAS Number 12108-13-3
Molecular Formula CoH7MnOs3

Molecular Weight 218.09 g/mol [1]
Appearance Yellow to dark-orange liquid
Odor Faint, pleasant odor

Boiling Point 449°F (232°C)

Melting Point 34°F (1°C)

Flash Point 230°F (110°C)

Vapor Pressure

7.3 mmHg at 212°F (100°C)

Specific Gravity

1.39

Solubility

Slightly soluble in water

Acute Toxicity Data

LD50 (Intraperitoneal, Rat)

12.1 mg/kg.[2]

Inhalation Hazard

Very toxic by inhalation.[3]

Ingestion Hazard

Very toxic if swallowed.[3] Animal experiments
suggest ingestion of less than 5 grams may be

fatal or cause serious health damage.[3]

Dermal Hazard

Toxic in contact with skin.[3] MMT penetrates

the skin rapidly.[3]
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Health Hazard Information

Exposure to methylcymantrene can lead to a range of adverse health effects, from immediate
symptoms to potential long-term consequences.

Routes of Exposure and Symptoms:

 Inhalation: Acute exposure can cause headache, slurred speech, a sensation of a "thick
tongue,” giddiness, and nausea.[4] Chronic inhalation in animal studies has led to
inflammation of the airways and lungs.[3]

¢ Ingestion: May lead to severely toxic effects.[3]

o Skin Contact: Can cause skin irritation after prolonged or repeated exposure, leading to
redness, swelling, and scaling.[3] A small amount spilled on a worker's hand and wrist
reportedly caused systemic effects like a "thick tongue,” giddiness, nausea, and headache
within minutes.[3]

» Eye Contact: May cause eye irritation.[4]
Systemic and Long-Term Effects:

» Neurological: Excitability, hyperactivity, muscle spasms, tremors, convulsions, and coma
have been noted as potential signs of exposure.[4] Animal studies with repeated inhalation
showed mild effects on the nervous system.[3]

« Organ Toxicity: Animal studies have indicated potential damage to the lungs, liver, and
kidneys following repeated inhalation.[3]

e Carcinogenicity: There is limited evidence of a carcinogenic effect, and not enough data is
available to make a definitive assessment.[3]

o Cumulative Effects: There is a concern for substance accumulation in the body following
repeated or long-term occupational exposure.[3]

Experimental Protocols
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While specific, detailed experimental protocols for the synthesis and handling of
methylcymantrene are not readily available in the public domain, general procedures for
handling air- and light-sensitive organometallic compounds should be strictly followed. Below
are generalized protocols for toxicity assessment, drawing from studies on cymantrene
derivatives.[5][6]

General Protocol for In Vitro Cytotoxicity Assay:

o Cell Culture: Maintain the desired cancer cell line (e.g., HL-60) in an appropriate culture
medium supplemented with fetal bovine serum and antibiotics, under standard conditions
(e.g., 37°C, 5% COz).

o Compound Preparation: Dissolve methylcymantrene in a suitable solvent, such as dimethyl
sulfoxide (DMSOQ), to create a stock solution. Prepare serial dilutions of the stock solution in
the culture medium.

e Cell Seeding: Seed the cells in 96-well plates at a predetermined density (e.g., 5 x 10*
cells/mL) and allow them to adhere overnight.

o Treatment: Replace the medium with the prepared dilutions of methylcymantrene. Include a
vehicle control (DMSO alone) and a positive control (a known cytotoxic agent).

 Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).

 Viability Assay: Assess cell viability using a standard method, such as the MTT or resazurin
assay.

» Data Analysis: Calculate the half-maximal inhibitory concentration (ICso) or growth inhibition
(Glso) values by plotting cell viability against the compound concentration.

Signaling Pathways and Workflows

Logical Workflow for Chemical Health and Safety Assessment

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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